molecular formula C23H19N3O3 B7702100 N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

Cat. No. B7702100
M. Wt: 385.4 g/mol
InChI Key: COFONVWIFPSLTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-phenyl-2-(2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as PTOPA and is classified as an oxadiazole derivative. PTOPA has shown promising results in various scientific studies, and its potential applications in research are still being explored.

Mechanism of Action

PTOPA's mechanism of action involves the inhibition of acetylcholinesterase, which results in an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to improved cognitive function, as acetylcholine is involved in various cognitive processes, including memory and learning.
Biochemical and Physiological Effects:
PTOPA has been shown to have various biochemical and physiological effects, including an increase in acetylcholine levels in the brain, improved cognitive function, and neuroprotective effects. PTOPA has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PTOPA in lab experiments is its ability to inhibit acetylcholinesterase, which can be useful in studying the role of acetylcholine in various biological processes. However, one limitation of using PTOPA in lab experiments is its potential toxicity, which can be harmful to cells and tissues.

Future Directions

There are several future directions for research involving PTOPA. One potential direction is the development of PTOPA-based drugs for the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. Another direction is the exploration of PTOPA's potential anti-inflammatory properties, which may have applications in the treatment of various inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of PTOPA and its effects on the brain and other biological systems.

Synthesis Methods

The synthesis of PTOPA involves the reaction of 2-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phenol with chloroacetic acid in the presence of a base. The resulting product is then treated with anhydrous hydrogen chloride to obtain PTOPA. The synthesis of PTOPA is a relatively straightforward process and can be carried out in a laboratory setting.

Scientific Research Applications

PTOPA has been extensively studied in various scientific research fields, including biochemistry, pharmacology, and neuroscience. PTOPA has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition results in an increase in the levels of acetylcholine in the brain, which has been linked to improved cognitive function.

properties

IUPAC Name

2-[2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phenoxy]-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19N3O3/c1-16-11-13-17(14-12-16)22-25-23(29-26-22)19-9-5-6-10-20(19)28-15-21(27)24-18-7-3-2-4-8-18/h2-14H,15H2,1H3,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COFONVWIFPSLTH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3OCC(=O)NC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.